(Z)-(2,3-14C2)But-2-enedioic acid

• IUPAC Name: (Z)-(2,3-14C2)but-2-enedioic acid
• InChI: InChI=1S/C4H4O4/c5-3(6)1-2-4(7)8/h1-2H,(H,5,6)(H,7,8)/b2-1-/i1+2,2+2
• InChI Key: VZCYOOQTPOCHFL-YWNKZVFDSA-N
• Canonical SMILES: C(=CC(=O)O)C(=O)O
• Isomeric SMILES: [14CH](=[14CH]\C(=O)O)\C(=O)O
• Molecular Formula: C4H4O4
• Molecular Weight: 120.06 g/mol
• CAS No.: 17836-11-2

Description

(Z)-(2,3-¹⁴C₂)But-2-enedioic acid is a radiolabeled derivative of maleic acid, where carbon-14 isotopes are incorporated at positions 2 and 3 of the but-2-enedioic acid backbone. Its IUPAC name specifies the Z (cis) configuration, distinguishing it from the E (trans) isomer, fumaric acid. The ¹⁴C labeling enables tracing in metabolic, pharmacokinetic, or environmental studies, providing insights into reaction mechanisms or biological pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

Maleic acid can be synthesized through the hydrolysis of maleic anhydride. The reaction involves the addition of water to maleic anhydride, resulting in the formation of maleic acid . The reaction conditions typically involve heating the mixture to facilitate the hydrolysis process.

Industrial Production Methods

In industrial settings, maleic acid is produced by the oxidation of benzene or butane. The oxidation process yields maleic anhydride, which is then hydrolyzed to produce maleic acid . This method is widely used due to its efficiency and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

Maleic acid undergoes various chemical reactions, including:

Oxidation: Maleic acid can be oxidized to produce fumaric acid, the trans isomer of butenedioic acid.

Reduction: Reduction of maleic acid results in the formation of succinic acid.

Substitution: Maleic acid can undergo substitution reactions, particularly with nucleophiles, to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as amines and alcohols are often used in substitution reactions with maleic acid.

Major Products Formed

Oxidation: Fumaric acid.

Reduction: Succinic acid.

Substitution: Various maleic acid derivatives, depending on the nucleophile used.

Scientific Research Applications

Maleic acid has numerous applications in scientific research, including:

Chemistry: Used as a precursor for the synthesis of fumaric acid and other derivatives.

Biology: Employed in studies involving enzyme inhibition and metabolic pathways.

Medicine: Utilized in the formulation of certain pharmaceutical compounds.

Industry: Applied in the production of resins, coatings, and adhesives.

Mechanism of Action

Maleic acid exerts its effects through various molecular targets and pathways. One of its primary mechanisms involves the inhibition of enzymes such as aspartate aminotransferase . This inhibition affects metabolic pathways and can lead to various biochemical changes within cells .

Comparison with Similar Compounds

Key Properties :

• Molecular formula: C₄¹⁴C₂H₄O₄
• Radioactive half-life: 5,730 years (due to ¹⁴C).
• Applications: Tracer in isotopic labeling experiments, studies of isomerization kinetics, and metabolic flux analysis.

Comparison with Structural Analogs

Geometric Isomerism: Maleic Acid (Z) vs. Fumaric Acid (E)

The Z and E isomers of but-2-enedioic acid exhibit distinct physicochemical properties due to differences in spatial arrangement:

Property	(Z)-(2,3-¹⁴C₂)But-2-enedioic Acid	Maleic Acid (Unlabeled Z Isomer)	Fumaric Acid (E Isomer)
Melting Point	~130°C (est., similar to maleic)	130–135°C	287°C
Solubility (H₂O)	High (similar to maleic acid)	478 g/L (20°C)	6.3 g/L (20°C)
Acidity (pKa)	pKa₁: ~1.9; pKa₂: ~6.3	pKa₁: 1.9; pKa₂: 6.3	pKa₁: 3.0; pKa₂: 4.5
Thermal Stability	Forms anhydride readily	Forms maleic anhydride at 140°C	Stable up to 287°C
Applications	Radiolabeled tracer studies	Industrial synthesis, coatings	Food additive, pH control

The Z isomer’s lower melting point and higher solubility arise from intramolecular hydrogen bonding, while the E isomer’s extended structure facilitates stronger intermolecular interactions .

Metabolic and Environmental Behavior

• Maleic Acid (Z) : Rapidly absorbed in biological systems but can inhibit metabolic enzymes like succinate dehydrogenase. Its anhydride is used in polymer production.
• Fumaric Acid (E) : A key intermediate in the citric acid cycle, widely used as a food preservative (E297).
• (Z)-(2,3-¹⁴C₂)But-2-enedioic Acid : Used to track metabolic pathways in plants and animals, with studies showing preferential incorporation into glyoxylate cycle intermediates .

Stability and Detection Challenges

The ¹⁴C labeling introduces minor mass differences (molecular weight: 148 g/mol vs. 146 g/mol for unlabeled maleic acid) but significantly impacts detection limits.